Cas no 1216523-97-5 (3-Chloro-5-methoxybenzenecarboximidamide hydrochloride)

• Product Name: 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride
• CAS No: 1216523-97-5
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 1068473
• PubChem ID: 49835906
• Update Time: 2025-05-24

3-Chloro-5-methoxybenzenecarboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride
• 3-Chloro-5-methoxybenzimidamidehydrochloride
• 3-Chloro-5-methoxybenzimidamide hydrochloride
• 3-chloro-5-methoxybenzene-1-carboximidamide hydrochloride
• 3-chloro-5-methoxybenzenecarboximidamide;hydrochloride
• 1216523-97-5

• MDL： MFCD11840299
• Inchi： 1S/C8H9ClN2O.ClH/c1-12-7-3-5(8(10)11)2-6(9)4-7;/h2-4H,1H3,(H3,10,11);1H
• InChI Key： RHCPBPRTAQEEHW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(=N)N)C=1)OC.Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride

Professional Introduction to 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride (CAS No: 1216523-97-5)

3-Chloro-5-methoxybenzenecarboximidamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1216523-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzenecarboximidamides, which are known for their versatile applications in drug discovery and development. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a methoxy group at the 5-position of the benzene ring, coupled with the imidamide functional group, contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic synthesis. The process typically begins with the functionalization of a chlorobenzene derivative, followed by selective methylation and subsequent formation of the imidamide moiety. These synthetic steps require careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

In recent years, there has been a growing interest in benzenecarboximidamides due to their potential as intermediates in the synthesis of various bioactive molecules. The presence of both electron-withdrawing and electron-donating groups in 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride makes it a valuable building block for further derivatization. Researchers have explored its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures.

One of the most compelling aspects of 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride is its potential in medicinal chemistry. Studies have demonstrated that benzenecarboximidamides can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this compound may influence its interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride with high accuracy. Molecular docking studies have suggested that this compound may interact with specific proteins involved in disease pathways, providing a rational basis for its therapeutic potential. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The hydrochloride salt form of 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride enhances its solubility and stability, making it more suitable for various applications in pharmaceutical research. This salt form is particularly useful in high-throughput screening assays, where solubility is a critical factor for effective compound testing. Additionally, its stability under different storage conditions ensures that researchers can rely on consistent quality throughout their experiments.

In clinical research, 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride has been investigated as a potential therapeutic agent for several diseases. Preliminary studies have shown promising results in models of inflammation and cancer, where it demonstrates ability to modulate key signaling pathways. While these findings are encouraging, further preclinical and clinical trials are necessary to fully assess its safety and efficacy.

The role of 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride in drug development is also supported by its compatibility with green chemistry principles. The synthetic routes used to produce this compound can be optimized to minimize waste and energy consumption, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing. Such environmentally friendly approaches not only reduce costs but also contribute to the overall sustainability of drug discovery processes.

Future research directions for 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride include exploring its role in combination therapies and developing novel derivatives with enhanced biological activity. The flexibility offered by its molecular structure allows for diverse modifications that could lead to more effective therapeutic agents. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to fully realize its potential.

In conclusion, 3-Chloro-5-methoxybenzenecarboximidamide hydrochloride (CAS No: 1216523-97-5) is a compound of significant interest in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, applications, and future prospects underscore the importance of continued investigation in this field. As our understanding of molecular interactions evolves, compounds like this one will play an increasingly crucial role in the development of new medicines.